2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(2,4-difluorophenyl)acetamide
Description
2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C16H10ClF2N3OS2 and its molecular weight is 397.84. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(2,4-difluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(2,4-difluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Treatment Strategy for Propionic Acidemia
This compound is part of a class of drugs known as pantazines, which have shown potential in treating a rare metabolic disorder called propionic acidemia . This condition is caused by mutations in an enzyme essential for energy metabolism. The pantazines work by managing CoA levels through modulation of pantothenate kinases, offering a targeted treatment approach.
Difluoromethylation of Heterocycles
The compound’s structure allows it to be used in the difluoromethylation of heterocycles, a process crucial for functionalizing fluorine-containing heterocycles found in various biologically active ingredients . This application is significant in the synthesis of pharmacologically active compounds.
Research on Mitochondrial Dysfunctions
Studies have pinpointed mitochondrial dysfunctions as a key driver of propionic acidemia, with this compound playing a role in understanding and potentially treating these dysfunctions . The research focuses on how cells try to overcome CoA depletion, which is crucial for mitochondrial function.
Development of Targeted Drug Therapies
The compound is involved in the development of targeted drug therapies for diseases like pantothenate kinase-associated neurodegeneration (PKAN) . By understanding the mechanisms at the molecular level, researchers can create more effective treatments.
Modulation of Pantothenate Kinases
As part of the pantazine class, this compound is used to modulate pantothenate kinases, enzymes that play a vital role in the metabolism of CoA . This modulation is essential for treating conditions related to CoA deficiencies.
Synthetic Chemistry
In synthetic chemistry, the compound’s ability to participate in difluoromethylation makes it valuable for constructing difluoromethyl substituted scaffolds, which are important in creating new chemical entities .
properties
IUPAC Name |
2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-(2,4-difluorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClF2N3OS2/c17-11-4-2-1-3-10(11)15-21-16(25-22-15)24-8-14(23)20-13-6-5-9(18)7-12(13)19/h1-7H,8H2,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZDKZJSXWZJXOH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NSC(=N2)SCC(=O)NC3=C(C=C(C=C3)F)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClF2N3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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